Cas no 88419-03-8 (2,4-Thiazolidinedione, 3-(2-oxopropyl)-)

• Product name: 2,4-Thiazolidinedione, 3-(2-oxopropyl)-
• CAS No: 88419-03-8
• MF: C₆H₇NO₃S
• MW: 173.18968
• CID: 633606
• PubChem ID: 13149224

2,4-Thiazolidinedione, 3-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(2-oxopropyl)-
• 3-(2-oxopropyl)-1,3-thiazolidine-2,4-dione
• 3-(2-OXOPROPYL)THIAZOLIDINE-2,4-DIONE
• 88419-03-8
• DTXSID30522144
• AKOS008967254
• 3-acetonyl-2,4-thiazolidinedione
• SCHEMBL12359036
• AB08239

• Inchi： InChI=1S/C6H7NO3S/c1-4(8)2-7-5(9)3-11-6(7)10/h2-3H2,1H3
• InChI Key： QYNSXRFEVMYZEW-UHFFFAOYSA-N
• SMILES： CC(=O)CN1C(=O)CSC1=O

Computed Properties

• Exact Mass: 173.01466426g/mol
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.8Ų